Cas no 1159982-94-1 (5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl)-)

• Product Name: 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl)-
• CAS No: 1159982-94-1
• MDL: MFCD08447356
• CID: 4781216
• Update Time: 2025-06-08

5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl)-

• MDL： MFCD08447356

Additional information on 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl)-

Introduction to 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS no. 1159982-94-1, identified as 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl), represents a fascinating scaffold in the realm of medicinal chemistry. This heterocyclic molecule, characterized by its intricate fused ring system, has garnered significant attention due to its potential pharmacological applications. The structural features of this compound, including the presence of a bromine substituent at the 3-position and trifluoromethyl group at the 8-position, contribute to its unique chemical and biological properties.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine core is known for its ability to interact with various enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. The bromine atom at the 3-position enhances electrophilicity, facilitating further derivatization and customization of the molecule for specific biological activities. Additionally, the trifluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design.

In the context of current research, this compound has been explored for its potential in oncology. Studies have demonstrated that derivatives of 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine can inhibit kinases involved in cancer cell proliferation. The 3-bromo modification particularly enhances binding affinity to these kinases, leading to potent antitumor effects. Preclinical trials have shown promising results in vitro and in vivo, suggesting that this scaffold could be a valuable asset in developing next-generation anticancer drugs.

The incorporation of a dihydro moiety at the 6,7-position further refines the pharmacokinetic profile of the compound. This structural feature contributes to improved solubility and bioavailability, which are essential for effective drug delivery. Moreover, the presence of a methyl group at the 2-position adds another layer of conformational flexibility, allowing for optimal interaction with biological targets. These structural attributes make 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl) a versatile platform for medicinal chemists.

Recent publications have also explored the compound's potential in addressing inflammatory diseases. The ability of this scaffold to modulate inflammatory pathways has been linked to its interaction with transcription factors and cytokine receptors. By targeting these pathways, derivatives of 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine have shown promise in reducing inflammation and mitigating chronic diseases associated with excessive immune responses.

The synthetic pathways for this compound have been optimized to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex fused ring system efficiently. These methodologies not only enhance scalability but also allow for easy modifications at various positions within the molecule.

The pharmacological evaluation of 5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl), has revealed several interesting properties. In addition to its antitumor activity, it has shown potential as an immunomodulator and anti-inflammatory agent. The ability to multitask makes this compound an attractive candidate for combinatorial therapies aimed at treating complex diseases.

Future research directions include exploring structure-activity relationships (SAR) to further refine the pharmacological properties of this scaffold. By systematically modifying substituents at different positions within the molecule, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. Additionally, computational modeling and molecular dynamics simulations are being employed to predict binding interactions and optimize drug design.

The role of fluorine-containing groups in medicinal chemistry cannot be overstated. The trifluoromethyl group in this compound not only enhances lipophilicity but also contributes to metabolic stability by resisting degradation under physiological conditions. This feature is particularly valuable in developing drugs with prolonged half-lives and improved bioavailability.

In conclusion,5H-Cyclopenta[d]pyrazolo[1,5-a]pyrimidine, 3-bromo-6,7-dihydro-2-methyl-8-(trifluoromethyl), exemplifies the innovative approaches being taken in modern medicinal chemistry to develop novel therapeutic agents. Its unique structural features and promising biological activities position it as a key scaffold for future drug development efforts across multiple therapeutic areas.